5-Bromo-2-fluoro-4-methylbenzonitrile

Specification

• CAS No.: 1269493-45-9
• Molecular Formula: C8H5BrFN
• Molecular Weight: 214.03 g/mol
• IUPAC Name: 5-bromo-2-fluoro-4-methylbenzonitrile
• Standard InChI: InChI=1S/C8H5BrFN/c1-5-2-8(10)6(4-11)3-7(5)9/h2-3H,1H3
• Standard InChI Key: QTPIMXBTXKQSFZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1Br)C#N)F
• Canonical SMILES: CC1=CC(=C(C=C1Br)C#N)F

Introduction

Synthesis Methods

While specific synthesis methods for 5-Bromo-2-fluoro-4-methylbenzonitrile are not detailed in the available literature, similar compounds are often synthesized through halogenation reactions of benzonitrile derivatives. For example, 2-bromo-5-fluorobenzonitrile can be synthesized using bromination reactions of fluorobenzonitriles.

Applications and Potential Uses

Benzonitrile derivatives are versatile intermediates in organic synthesis, often used in the preparation of pharmaceuticals and materials. The presence of fluorine and bromine atoms in 5-Bromo-2-fluoro-4-methylbenzonitrile could make it useful for further chemical modifications, such as nucleophilic aromatic substitution reactions.

Research Findings and Challenges

There is a lack of specific research findings on 5-Bromo-2-fluoro-4-methylbenzonitrile in the available literature. Most studies focus on similar compounds or broader categories of benzonitriles. For instance, 4-fluoro-2-methylbenzonitrile is used in the synthesis of TADF emitters and pharmaceuticals. The absence of detailed studies on 5-Bromo-2-fluoro-4-methylbenzonitrile highlights a gap in research that could be addressed through future investigations.